Cas no 69626-80-8 (2-Octyl isothiocyanate)

• Product Name: 2-Octyl isothiocyanate
• CAS No: 69626-80-8
• MF: C₉H₁₇NS
• MW: 171.302981138229
• MDL: MFCD00060400
• CID: 513994
• PubChem ID: 144360
• Update Time: 2025-04-19

2-Octyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Octane,2-isothiocyanato-, (-)-
• 2-Octyl isothiocyanate
• 2-isothiocyanatooctane
• 2-Octane isothiocyanate
• 2-octyl isothiocyanate 21663-52-5
• MFCD00060400
• DTXSID80989728
• 69626-80-8
• 737761-98-7
• RXAAZXUXIQEORL-UHFFFAOYSA-N
• 21663-52-5
• 2-Isothiocyanatooctane #
• 2-Octyl isothiocyanate,
• SCHEMBL7979579
• FT-0641247
• AKOS009462784
• 2-Octylisothiocyanate

• MDL： MFCD00060400
• Inchi： 1S/C9H17NS/c1-3-4-5-6-7-9(2)10-8-11/h9H,3-7H2,1-2H3
• InChI Key： RXAAZXUXIQEORL-UHFFFAOYSA-N
• SMILES： S=C=NC(C)CCCCCC

Computed Properties

• Exact Mass: 171.10831
• Monoisotopic Mass: 171.10817
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4
• XLogP3: 4.9

Experimental Properties

• Density: 0.90
• Boiling Point: 234 °C
• Flash Point: 101.5°C
• Refractive Index: 1.483
• PSA: 12.36

2-Octyl isothiocyanate Security Information

• HazardClass：IRRITANT-HARMFUL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates